Cas no 107617-13-0 (2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxooctyl)-)

• Product Name: 2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxooctyl)-
• CAS No: 107617-13-0
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 1183583
• Update Time: 2024-08-02

2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxooctyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxooctyl)-

• Inchi： 1S/C14H20O4/c1-3-4-5-6-7-8-11(15)13-12(16)9-10(2)18-14(13)17/h9,16H,3-8H2,1-2H3
• InChI Key： LKDILUBAHONBOL-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(O)=C1C(=O)CCCCCCC

Computed Properties

• Exact Mass: 252.1362

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Melting Point: 70 °C
• Boiling Point: 381.6±42.0 °C(Predicted)
• PSA: 63.6
• pka: 5.27±0.50(Predicted)